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Compound of Interest

Compound Name: 2-Chloro-4-methoxy-1,3,5-triazine

Cat. No.: B1612695

An In-depth Technical Guide to 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)
Introduction

Substituted 1,3,5-triazines are a class of heterocyclic compounds with a wide range of
applications, stemming from the reactivity of the triazine core. The most common precursor for
these compounds is 2,4,6-trichloro-1,3,5-triazine, also known as cyanuric chloride. By
sequential nucleophilic substitution of the chlorine atoms, a vast library of functionalized
triazines can be synthesized.[1][2]

This technical guide focuses on 2-Chloro-4,6-dimethoxy-1,3,5-triazine (CDMT), a disubstituted
triazine that has found extensive use in organic synthesis. While the query specified "2-Chloro-
4-methoxy-1,3,5-triazine," the vast majority of scientific literature and commercial availability
points towards the di-methoxy substituted version, CDMT, as the compound of significant
interest for researchers. CDMT is a stable, efficient, and cost-effective coupling reagent,
particularly valued in the formation of amide and ester bonds.[3][4] Its ability to promote
reactions with high yields while preserving the stereochemical integrity of reactants makes it an
invaluable tool in peptide synthesis and the creation of complex natural products.[3][5] This
guide will provide a comprehensive overview of its properties, synthesis, mechanism of action,
and key experimental protocols relevant to research and drug development professionals.

Physicochemical and Quantitative Data
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A summary of the key physical and chemical properties of 2-Chloro-4,6-dimethoxy-1,3,5-
triazine (CDMT) is presented below.

Property Value Source
Molecular Weight 175.57 g/mol [61[7]
Molecular Formula CsHeCIN3O2 [61[7]
CAS Number 3140-73-6 [6][8]

White to off-white crystalline
Appearance ] [819]
solid/powder

Melting Point 71-74 °C [10][11][12]
Boiling Point 305.1 £ 25.0 °C at 760 mmHg [11]
Density 1.4 +0.1 g/cm3 [11]
Solubility Sparingly soluble in water [8]

Synthesis of 2-Chloro-4,6-dimethoxy-1,3,5-triazine
(CDMT)

The most common and industrially scalable method for synthesizing CDMT involves the
controlled reaction of cyanuric chloride with a methoxide source.[1] The reactivity of the
chlorine atoms on the triazine ring decreases with each substitution, allowing for a stepwise
and controlled synthesis.[1][2]

General Synthesis Workflow

The synthesis typically starts with cyanuric chloride and proceeds through a disubstitution
reaction using sodium methoxide in a suitable solvent, such as N,N-dimethylformamide (DMF).
[41[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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